2-(2,4-dichlorophenoxy)-N-(2-ethyl-2H-tetrazol-5-yl)propanamide

• Molecular Formula: C12H13Cl2N5O2
• Molecular Weight: 330.17 g/mol
• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(2-ethyltetrazol-5-yl)propanamide
• InChI: InChI=1S/C12H13Cl2N5O2/c1-3-19-17-12(16-18-19)15-11(20)7(2)21-10-5-4-8(13)6-9(10)14/h4-7H,3H2,1-2H3,(H,15,17,20)
• InChI Key: ACJJGEUFKCRLOF-UHFFFAOYSA-N
• SMILES: CCN1N=C(N=N1)NC(=O)C(C)OC2=C(C=C(C=C2)Cl)Cl

Description

2-(2,4-dichlorophenoxy)-N-(2-ethyl-2H-tetrazol-5-yl)propanamide, commonly known as etofenprox, is a synthetic pyrethroid insecticide widely used in agriculture and public health sectors. It belongs to the class of propanilide compounds and is known for its fast-acting and broad-spectrum insecticidal activity.

Mechanism of Action

The mechanism of action of etofenprox involves the disruption of the nervous system of insects. It binds to the voltage-gated sodium channels in the nerve cells, causing depolarization and subsequent paralysis of the insect. Etofenprox has a high affinity for the sodium channels and can cause a rapid and irreversible blockage of the channels.
Biochemical and Physiological Effects:
Etofenprox has been shown to have a range of biochemical and physiological effects on insects. It can cause changes in the levels of neurotransmitters such as acetylcholine and dopamine, and can also affect the activity of enzymes involved in energy metabolism. Etofenprox has been shown to be toxic to a wide range of insects, including mosquitoes, flies, and beetles.

Advantages and Limitations for Lab Experiments

Etofenprox has several advantages for use in lab experiments. It has a fast-acting and broad-spectrum insecticidal activity, making it useful for testing the effects of insecticides on different species of insects. It is also relatively stable and has a low toxicity to mammals, making it safe to handle in the laboratory. However, etofenprox can be expensive and may not be suitable for use in large-scale experiments.

Future Directions

There are several future directions for research on etofenprox. One area of interest is the development of new insecticides based on the structure of etofenprox. Another area of interest is the study of the effects of etofenprox on non-target organisms, particularly bees and other pollinators. There is also a need for further research on the mechanisms of action of etofenprox and its effects on the nervous system of insects. Finally, there is a need for research on the environmental fate and persistence of etofenprox in soil and water systems.
In conclusion, etofenprox is a synthetic pyrethroid insecticide with fast-acting and broad-spectrum insecticidal activity. It has been extensively studied for its insecticidal properties and has been used in various scientific research applications. Etofenprox works by disrupting the nervous system of insects and has a range of biochemical and physiological effects on insects. It has several advantages for use in lab experiments, but there are also limitations to its use. Future research directions include the development of new insecticides, the study of the effects of etofenprox on non-target organisms, and further research on its mechanisms of action and environmental fate.

Synthesis Methods

Etofenprox can be synthesized by the reaction of 2,4-dichlorophenol with sodium hydroxide to form 2,4-dichlorophenolate. This intermediate is then reacted with 2-ethyl-2H-tetrazole and propionyl chloride in the presence of a base to form etofenprox.

Scientific Research Applications

Etofenprox has been extensively studied for its insecticidal properties and has been used in various scientific research applications. It has been used in the development of new insecticides and as a reference compound in toxicity studies. It has also been used in studies on the effects of pyrethroid insecticides on non-target organisms such as bees and aquatic organisms.